1-[(4-ethylphenyl)sulfonyl]-4-propionylpiperazine

• IUPAC Name: 1-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]propan-1-one
• InChI: InChI=1S/C15H22N2O3S/c1-3-13-5-7-14(8-6-13)21(19,20)17-11-9-16(10-12-17)15(18)4-2/h5-8H,3-4,9-12H2,1-2H3
• InChI Key: SKBBPIVKYCSKED-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C(=O)CC
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

1-[(4-ethylphenyl)sulfonyl]-4-propionylpiperazine, commonly known as EPSP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of EPSP is not fully understood, but it is believed to act as a modulator of neurotransmitter activity in the brain. It has been shown to enhance the release of dopamine and serotonin, which are neurotransmitters that play a key role in the regulation of mood, behavior, and cognitive function.
Biochemical and Physiological Effects:
EPSP has been shown to have a number of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models, which suggests that it may have potential as a cognitive enhancer. It has also been shown to have anxiolytic and antidepressant effects, which makes it a promising candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

EPSP has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, which makes it readily available for use in experiments. It also has a low toxicity profile, which makes it safe for use in animal studies. However, one of the limitations of EPSP is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on EPSP. One area of interest is the development of new drugs that target the central nervous system. EPSP has shown promise as a potential drug candidate, and further research is needed to determine its efficacy and safety. Another area of interest is the study of EPSP's effects on other physiological systems, such as the immune system and the cardiovascular system. This research could lead to the development of new therapies for a wide range of diseases and conditions.

Scientific Research Applications

EPSP has been extensively studied for its potential therapeutic applications in various fields of scientific research. One of the major areas of interest is its use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. EPSP has been shown to have a positive effect on the central nervous system, which makes it a promising candidate for the development of new drugs.